Cas no 933755-97-6 (1-ethynylcyclopropane-1-carboxylic acid)

• Product Name: 1-ethynylcyclopropane-1-carboxylic acid
• CAS No: 933755-97-6
• MF: C₆H₆O₂
• MW: 110.110641956329
• MDL: MFCD19231569
• CID: 829340
• PubChem ID: 55302005
• Update Time: 2025-06-07

1-ethynylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ETHYNYLCYCLOPROPANE-1-CARBOXYLIC ACID
• 1-Ethynylcyclopropanecarboxylic acid
• 1-ethynyl-Cyclopropanecarboxylic acid
• 1-Ethynylcyclopropane carboxylic acid
• ethynylcyclopropanecarboxylic
• AM806590
• AK174229
• Z2738925346
• 1-Ethynylcyclopropanecarboxylic acid (ACI)
• 1-Ethynyl-1-cyclopropanecarboxylic acid
• DS-8681
• MFCD19231569
• 933755-97-6
• SCHEMBL11290454
• DTXSID10717713
• EN300-344867
• Z1205656207
• 1-ethynylcyclopropanecarboxylicacid
• AKOS006383989
• SY060926
• DB-363658
• F2147-3070
• SB40430
• 1-ethynylcyclopropane-1-carboxylic acid

• MDL： MFCD19231569
• Inchi： 1S/C6H6O2/c1-2-6(3-4-6)5(7)8/h1H,3-4H2,(H,7,8)
• InChI Key： XDVAOWPOJWYAHA-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)C#C)O

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 195.0±19.0°C at 760 mmHg
• Flash Point: 86.4±16.2 °C
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

1-ethynylcyclopropane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids